methyl 1-({2-oxo-2H,6H,7H,8H-cyclopenta[g]chromen-4-yl}methyl)piperidine-4-carboxylate

• IUPAC Name: methyl 1-[(2-oxo-7,8-dihydro-6H-cyclopenta[g]chromen-4-yl)methyl]piperidine-4-carboxylate
• InChI: InChI=1S/C20H23NO4/c1-24-20(23)13-5-7-21(8-6-13)12-16-11-19(22)25-18-10-15-4-2-3-14(15)9-17(16)18/h9-11,13H,2-8,12H2,1H3
• InChI Key: UCKNTZUMSJJSMC-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1CCN(CC1)CC2=CC(=O)OC3=C2C=C4CCCC4=C3
• Molecular Formula: C20H23NO4
• Molecular Weight: 341.4 g/mol

Description

Methyl 1-({2-oxo-2H,6H,7H,8H-cyclopenta[g]chromen-4-yl}methyl)piperidine-4-carboxylate is a useful research compound. Its molecular formula is C20H23NO4 and its molecular weight is 341.407. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activities

• Chromene Derivatives Synthesis and Anticancer Activity : Chromene derivatives, including compounds related to methyl 1-({2-oxo-2H,6H,7H,8H-cyclopenta[g]chromen-4-yl}methyl)piperidine-4-carboxylate, have been synthesized and evaluated for their anticancer activities. For instance, a series of novel chromene derivatives have shown potent cytotoxicity against breast cancer cell lines like MCF-7. Additionally, some of these compounds have been tested for in vivo anti-cancer activity, indicating promising results against breast cancer (Dube et al., 2019). Another study reported the synthesis and evaluation of chromone derivatives with dithiocarbamate moieties, which showed significant antitumor activities and might induce apoptosis in tumor cell lines (Huang et al., 2009).

Synthesis and Chemical Properties

• Synthesis of Chromene Heterocycles : Methyl 1-({2-oxo-2H,6H,7H,8H-cyclopenta[g]chromen-4-yl}methyl)piperidine-4-carboxylate and related compounds have been involved in various chemical syntheses. For instance, compounds like 3,3′-methylenebis(2-arylamino-4H-chromen-4-one) were synthesized from related chromene derivatives, indicating the versatility of these compounds in synthetic chemistry (Maiti et al., 2009).

Molecular Docking Studies

• Molecular Docking for Drug Design : Studies have also conducted molecular docking to understand the interaction between chromene derivatives and biological targets. For example, molecular docking was performed with certain active chromene compounds against Bcl-2 protein, revealing good binding affinity. This kind of research is critical for drug design and understanding the mechanism of action at the molecular level (Parveen et al., 2017).